5,6,7,8-tetrahydro-5-oxo-1-(2-phenylethyl)-2(1H)-quinolinone

• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol
• IUPAC Name: 1-(2-phenylethyl)-7,8-dihydro-6H-quinoline-2,5-dione
• InChI: InChI=1S/C17H17NO2/c19-16-8-4-7-15-14(16)9-10-17(20)18(15)12-11-13-5-2-1-3-6-13/h1-3,5-6,9-10H,4,7-8,11-12H2
• InChI Key: RQBOFGMVBSLTPY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=O)N2CCC3=CC=CC=C3)C(=O)C1

Description

5,6,7,8-tetrahydro-5-oxo-1-(2-phenylethyl)-2(1H)-quinolinone is a useful research compound. Its molecular formula is C17H17NO2 and its molecular weight is 267.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 5,6,7,8-tetrahydro-5-oxo-2(1H)-quinolinone (7.5 g), lithium hydride (0.59 g), and dimethylformamide (300 ml) was stirred for 3 hrs at 25° C., under nitrogen. 2-Phenylethyl bromide (9.36 g) was added and the mixture was stirred for an additional eighteen hrs. The reaction mixture was concentrated and the residue was partitioned between ethyl acetate and water. The layers were separated and the aqueous layer was extracted with ethyl acetate. The combined organic extracts were washed with water and brine, dried over anhydrous magnesium sulfate, filtered, and the filtrate was concentrated. The residue was triturated with petroleum ether to afford 3.0 g (24%) of 5,6,7,8-tetrahydro-5-oxo-1-(2-phenylethyl)-2(1H)-quinolinone.